1-(5-bromofuran-2-carbonyl)-5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: (5-bromofuran-2-yl)-[3-(2,5-dimethoxyphenyl)-5-(3,4-dimethoxyphenyl)-3,4-dihydropyrazol-2-yl]methanone
• InChI: InChI=1S/C24H23BrN2O6/c1-29-15-6-8-19(30-2)16(12-15)18-13-17(14-5-7-20(31-3)22(11-14)32-4)26-27(18)24(28)21-9-10-23(25)33-21/h5-12,18H,13H2,1-4H3
• InChI Key: ITGPSNIBZABMRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2CC(=NN2C(=O)C3=CC=C(O3)Br)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H23BrN2O6
• Molecular Weight: 515.4 g/mol

Description

1-(5-bromofuran-2-carbonyl)-5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole is a useful research compound. Its molecular formula is C24H23BrN2O6 and its molecular weight is 515.36. The purity is usually 95%.
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Scientific Research Applications

Research on Similar Compounds

• Chemistry of Heterocyclic Compounds : Research has demonstrated the reactivity of dimethoxy-dihydrofurans in 1,3-dipolar cycloaddition reactions, forming derivatives with potential significance in organic synthesis and drug design (Novitskii, Sadovaya, & Trutneva, 1971). This illustrates the utility of furan derivatives in constructing complex heterocyclic frameworks.

• Structural and Hydrogen Bonding Studies : The study of pyrazole derivatives has revealed interesting patterns of hydrogen bonding and tautomerism, which are crucial for understanding the properties and reactivity of such compounds (Zheng, Wang, & Fan, 2010). This research may provide insights into how similar compounds might interact in biological or chemical systems.

• Organic Synthesis and Chemical Reactions : The synthesis of novel heterocyclic systems, including those incorporating a furan ring, has been reported, indicating the ongoing interest in developing new compounds for various applications, from materials science to pharmacology (Kisel, Kostyrko, Platonov, & Kovtunenko, 2002).

• Fluorination of Heteroaromatics : A method for the fluorination of heteroaromatic carboxylic acids, including pyrazole and furan derivatives, has been developed, showcasing the importance of such modifications in enhancing the properties of organic molecules for further applications (Yuan, Yao, & Tang, 2017).

Mechanism of Action

Target of Action

The compound “ChemDiv1_007874” is part of ChemDiv’s library of small molecule covalent inhibitors . Covalent inhibitors form a stable, irreversible bond with their target enzyme or receptor

Mode of Action

As a covalent inhibitor, “ChemDiv1_007874” likely interacts with its target by forming a stable, irreversible bond . This bond formation leads to prolonged and often more potent inhibition .

Biochemical Pathways

Covalent inhibitors like “chemdiv1_007874” can effectively shut down key molecular pathways .

Pharmacokinetics

Covalent inhibitors generally ensure sustained activity at the target site, reducing the potential for resistance development .

Result of Action

Covalent inhibitors can lead to long-lasting inhibition of disease-associated enzymes or receptors, which can significantly enhance treatment outcomes .

Action Environment

It’s known that environmental factors can interact with genetic factors to influence the effects of drugs .